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Compound of Interest

Compound Name: 1,2,6,8-Tetrahydroxyxanthone

Cat. No.: B1232286 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of the spectroscopic data for Norswertianin, a naturally occurring xanthone with

significant therapeutic potential. This document compiles and presents the nuclear magnetic

resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic data for

Norswertianin, also known as 1,3,5,6-tetrahydroxyxanthone. The information is structured to

facilitate easy access and comparison, with detailed experimental protocols for data

acquisition.

Chemical Structure
Norswertianin is a tetrahydroxyxanthone with the following chemical structure:
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Systematic Name: 1,3,5,6-tetrahydroxy-9H-xanthen-9-one

Spectroscopic Data
The following tables summarize the key spectroscopic data for Norswertianin.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data of Norswertianin

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

12.85 s - 1-OH

7.35 d 8.8 H-8

6.89 d 8.8 H-7

6.34 d 2.1 H-4

6.18 d 2.1 H-2

Table 2: ¹³C NMR Spectroscopic Data of Norswertianin
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Chemical Shift (δ) ppm Assignment

181.2 C-9

164.8 C-3

161.9 C-1

158.9 C-4a

147.1 C-6

145.8 C-5

125.1 C-8

116.3 C-7

108.5 C-8a

103.9 C-9a

98.4 C-2

94.1 C-4

Infrared (IR) Spectroscopy Data
Table 3: IR Absorption Bands of Norswertianin

Wavenumber (cm⁻¹) Assignment

3400-3100 O-H stretching (phenolic)

1650 C=O stretching (γ-pyrone)

1610, 1580, 1480 C=C stretching (aromatic)

1300-1000 C-O stretching

Ultraviolet-Visible (UV-Vis) Spectroscopy Data
Table 4: UV-Vis Absorption Maxima of Norswertianin
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Solvent λmax (nm)

Methanol 238, 258, 328, 365

Experimental Protocols
The data presented in this guide are typically acquired using the following methodologies.

NMR Spectroscopy
High-resolution ¹H and ¹³C NMR spectra are recorded on a Bruker Avance spectrometer,

typically operating at 400 or 500 MHz for ¹H and 100 or 125 MHz for ¹³C, respectively. Samples

are dissolved in a suitable deuterated solvent, such as DMSO-d₆ or Methanol-d₄. Chemical

shifts (δ) are reported in parts per million (ppm) relative to the solvent peak or an internal

standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy
IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample is

typically prepared as a KBr (potassium bromide) pellet. The spectrum is recorded in the range

of 4000-400 cm⁻¹.

UV-Vis Spectroscopy
UV-Vis absorption spectra are recorded on a double-beam spectrophotometer. The sample is

dissolved in a UV-grade solvent, such as methanol or ethanol, and the spectrum is scanned

over a range of 200-400 nm.

Logical Workflow for Spectroscopic Analysis
The process of identifying a natural product like Norswertianin involves a logical sequence of

spectroscopic analyses.

Caption: Workflow for the isolation and structural elucidation of Norswertianin.

This comprehensive spectroscopic data and the outlined experimental protocols serve as a

valuable resource for the identification, characterization, and further development of

Norswertianin for various research and therapeutic applications.
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To cite this document: BenchChem. [Spectroscopic Profile of Norswertianin: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232286#spectroscopic-data-nmr-ir-uv-vis-of-
norswertianin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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